2-methoxy-4,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 2-methoxy-4,5-dimethyl-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C18H20N2O5S/c1-11-8-16(24-3)17(9-12(11)2)26(22,23)20-13-4-5-15-14(10-13)18(21)19-6-7-25-15/h4-5,8-10,20H,6-7H2,1-3H3,(H,19,21)
• InChI Key: JNEPZDIULXDMKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NC2=CC3=C(C=C2)OCCNC3=O)OC
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol
• CAS No.: 926032-64-6

Description

2-methoxy-4,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H20N2O5S and its molecular weight is 376.43. The purity is usually 95%.
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Biological Activity

The compound 2-methoxy-4,5-dimethyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is a member of the benzoxazepine class of compounds, which have been studied for their diverse biological activities. This article synthesizes findings from various studies to provide a comprehensive overview of the biological activity associated with this compound.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes:

• A benzene sulfonamide moiety
• A benzoxazepine core
• Methoxy and dimethyl substituents

Structural Formula

$$\text{C}_{17}\text{H}_{20}\text{N}_2\text{O}_4\text{S}$$

Anticancer Activity

Research indicates that benzoxazepine derivatives exhibit significant anticancer properties. For instance:

• Cytotoxicity : Studies have shown that certain derivatives demonstrate cytotoxic effects against various cancer cell lines, including A-549 (lung cancer) and MCF7 (breast cancer). The IC50 values for some derivatives ranged from $0.02$ to $0.08\,\mu \text{mol mL}$, comparable to established chemotherapeutics like doxorubicin .

Anti-inflammatory Effects

The compound has also been evaluated for anti-inflammatory activity:

• Cytokine Release : It influences the release of pro-inflammatory cytokines such as IL-6 and TNF-α, indicating its potential in managing inflammatory diseases .

Antimicrobial Activity

While the primary focus has been on anticancer and anti-inflammatory activities, some studies report limited antimicrobial effects against specific bacterial strains. The synthesized benzoxazepine derivatives showed varying degrees of effectiveness against certain pathogens .

Case Study 1: Cytotoxicity Evaluation

In a controlled study, various synthesized benzoxazepine derivatives were tested for their cytotoxic effects on different cancer cell lines. The results indicated:

Compound ID	Cell Line	IC50 (µmol/mL)
10a	A-549	0.02
11c	MCF7	0.06
11e	HCT116	0.08

These findings suggest a promising avenue for developing new anticancer agents based on the benzoxazepine framework .

Case Study 2: Inflammatory Response Modulation

Another study assessed the impact of the compound on cytokine production in vitro. The results showed that:

• Treatment with the compound significantly reduced IL-6 and TNF-α levels in certain cancer cell types.

This modulation of inflammatory markers highlights its potential therapeutic applications in diseases characterized by chronic inflammation .